Cas no 1343176-01-1 (methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate)

• Product Name: methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate
• CAS No: 1343176-01-1
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6295565
• PubChem ID: 63039559
• Update Time: 2025-05-26

methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate
• EN300-1140051
• 1343176-01-1
• AKOS012338968

• Inchi： 1S/C11H19N3O2/c1-3-6-12-10(11(15)16-2)5-9-14-8-4-7-13-14/h4,7-8,10,12H,3,5-6,9H2,1-2H3
• InChI Key： ZWFXJEYOTMLIGY-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCN1C=CC=N1)NCCC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate

Methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate (CAS No. 1343176-01-1): A Comprehensive Overview

Methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate, a compound with the chemical identifier CAS No. 1343176-01-1, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate both pyrazole and amino acid derivatives, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate consists of a butanoate backbone substituted with a propylamino group at the second position and a 1H-pyrazole ring at the fourth position. This specific arrangement of functional groups contributes to its distinct chemical and pharmacological characteristics. The presence of the pyrazole ring is particularly noteworthy, as pyrazole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Pyrazole-based molecules have emerged as particularly valuable scaffolds due to their ability to interact with various biological targets. The compound methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate is no exception, and its potential applications are being explored across multiple therapeutic areas.

One of the most exciting aspects of this compound is its potential role in oncology research. Recent studies have demonstrated that pyrazole derivatives can modulate key signaling pathways involved in cancer cell proliferation and survival. Specifically, the pyrazol-1-yl moiety in this compound may interact with enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are frequently dysregulated in various types of cancer. By inhibiting these pathways, methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate could potentially serve as a novel therapeutic agent for treating cancerous conditions.

Additionally, the propylamino group in the molecular structure suggests that this compound may exhibit properties similar to those of other amino acid derivatives known for their bioavailability and metabolic stability. This characteristic is crucial for drug development, as it ensures that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body. Furthermore, the butanoate moiety may contribute to the compound's solubility and pharmacokinetic profile, making it a promising candidate for further preclinical and clinical investigations.

The synthesis of methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core of the molecule. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

In vitro studies have begun to reveal the pharmacological profile of this compound. Initial experiments have shown that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Moreover, preliminary toxicology studies indicate that it is well-tolerated at tested doses, which is an encouraging finding for further development. These early results have prompted researchers to explore additional biological assays to fully characterize its pharmacological effects.

The integration of computational chemistry and machine learning has accelerated the process of identifying promising drug candidates like methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate. By leveraging these technologies, researchers can predict binding affinities, metabolic stability, and other critical parameters that influence drug efficacy and safety. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods, allowing for more efficient identification of novel therapeutic agents.

The future prospects for methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate are promising, with ongoing research aimed at optimizing its chemical structure for improved potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one hold great potential for addressing unmet medical needs.

In conclusion, methyl 2-(propylamino)-4-(1H-pyrazol-1-yl)butanoate represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its incorporation of both pyrazole and amino acid derivatives makes it a versatile molecule with applications across multiple therapeutic areas. With continued investigation and development, this compound could emerge as a valuable therapeutic agent for treating various diseases.